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Compound of Interest

Compound Name: Ethyl 1H-indole-6-carboxylate

Cat. No.: B1355160 Get Quote

Ethyl 1H-indole-6-carboxylate: A Technical Guide
for Researchers
Ethyl 1H-indole-6-carboxylate is a heterocyclic organic compound that serves as a valuable

building block in medicinal chemistry and drug discovery. Its indole core is a privileged scaffold

found in numerous biologically active molecules and pharmaceuticals. This technical guide

provides an overview of its commercial availability, purity grades, and relevant experimental

methodologies for researchers, scientists, and drug development professionals.

Commercial Availability and Purity Grades
Ethyl 1H-indole-6-carboxylate is available from various chemical suppliers, catering to

different research and development needs. The purity of the compound is a critical factor for its

application, especially in pharmaceutical synthesis where impurities can affect reaction

outcomes, biological activity, and safety profiles. High-purity grades are typically required for

applications such as reference standards and in later-stage drug development.

The following table summarizes the available information on a key supplier and the purity

grades they offer. Researchers should always refer to the supplier's certificate of analysis

(CoA) for lot-specific purity data.
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Supplier CAS Number
Purity Grades
Offered

Analytical Methods
for Quality Control

SynHet 107384-68-9

>99% (USP, BP, Ph.

Eur. pharma grade),

95%[1]

LCMS, GCMS, HPLC,

GC (FID), Mass

Spectrometry (MS),

NMR, FTIR, UV-VIS,

Capillary

Electrophoresis

(CZE), Titration,

CHNS Elemental

Analysis[1]

Quality Control and Analytical Protocols
Ensuring the purity and identity of Ethyl 1H-indole-6-carboxylate is a crucial step in its

application. Quality control (QC) is a systematic process of sampling, testing, and

documentation to ensure that the material meets its predetermined specifications.[2] A

comprehensive QC workflow involves a battery of analytical techniques to characterize the

compound and quantify impurities.

Standard Quality Control Workflow
A typical workflow for the quality control of an organic compound like Ethyl 1H-indole-6-
carboxylate involves initial identification followed by purity assessment.
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Material Reception & Sampling

Identity Confirmation

Purity & Impurity Profiling

Final Approval

Receive Starting Material Representative Sampling

NMR Spectroscopy
(¹H, ¹³C)Identity Tests

Mass Spectrometry
(MS)Identity Tests

FTIR SpectroscopyIdentity Tests

HPLC / UPLC
(Purity Assay)

Purity Tests

GC
(Residual Solvents)

Purity Tests

Elemental Analysis
(CHNS)

Purity Tests

Generate Certificate
of Analysis (CoA) Release for Use
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4-Hydrazinobenzoic acid derivative

Hydrazone Formation

Ethyl pyruvate

[3,3]-Sigmatropic
Rearrangement

Acid Catalyst (e.g., H₂SO₄, PPA)

Cyclization & Aromatization

Loss of Ammonia

Ethyl 1H-indole-6-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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